Cas no 123465-67-8 (p-Aminosalicylic acid magnesium salt)

• Product Name: p-Aminosalicylic acid magnesium salt
• CAS No: 123465-67-8
• MF: C₁₄H₁₂MgN₂O₆
• MW: 328.55988407135
• CID: 63685
• PubChem ID: 57086143
• Update Time: 2025-04-18

p-Aminosalicylic acid magnesium salt Chemical and Physical Properties

Names and Identifiers

• p-Aminosalicylic acid magnesium salt
• 4-Amino-2-hydroxybenzoic acid magnesium salt (2:1) tetrahydrate
• magnesium,5-amino-2-carboxyphenolate
• Q822
• P-AMINO SALICYLIC ACID MAGNESIUM
• 4-amino-2-hydroxybenzoic acid magnesium salt tetrahydrate
• magnesium;5-amino-2-carboxyphenolate
• DTXSID20241190
• 123465-67-8

• Inchi： 1S/2C7H7NO3.Mg/c2*8-4-1-2-5(7(10)11)6(9)3-4;/h2*1-3,9H,8H2,(H,10,11);/q;;+2/p-2
• InChI Key： OLNYXANHZIFMBQ-UHFFFAOYSA-L
• SMILES： [Mg+2].[O-]C1C=C(C=CC=1C(=O)O)N.[O-]C1C=C(C=CC=1C(=O)O)N

Computed Properties

• Exact Mass: 328.05500
• Monoisotopic Mass: 328.0545778g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 160
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 173Ų

Experimental Properties

• PSA: 145.10000
• LogP: 2.35340